N1-Methylpseudouridine-d3

• Molecular Formula: C10H14N2O6
• Molecular Weight: 261.25 g/mol
• InChI: InChI=1S/C10H14N2O6/c1-12-2-4(9(16)11-10(12)17)8-7(15)6(14)5(3-13)18-8/h2,5-8,13-15H,3H2,1H3,(H,11,16,17)/t5-,6+,7?,8+/m1/s1/i1D3
• InChIKey: UVBYMVOUBXYSFV-GMUFAEHASA-N

N1-Methylpseudouridine-d3: Internal Standard for LC-MS

N1-Methylpseudouridine-d3 (1-Methylpseudouridine-d3) is a stable, isotopically labeled analog of N1-Methylpseudouridine (m1Ψ), a modified nucleoside used extensively to reduce innate immunogenicity and enhance the translation of therapeutic messenger RNA (mRNA) [1]. As a deuterated (d3) compound, it is chemically and physically nearly identical to its unlabeled counterpart but possesses a distinct mass difference, making it an ideal internal standard (IS) for the precise quantification of m1Ψ in complex biological matrices via liquid chromatography-mass spectrometry (LC-MS) [2]. The compound is primarily utilized in analytical workflows supporting the development, manufacturing, and quality control of mRNA-based vaccines and therapies, where accurate measurement of m1Ψ incorporation is critical for ensuring product consistency and potency [3].

Workflow SIL-IS for m1Ψ quantification via LC-MS

Labeling N1-methyl deuteration; stable isotopic integrity

Use Context Matrix-effect correction in biological samples

• [1] Ho LLY, Schiess GHA, Miranda P, Weber G, Astakhova K. Pseudouridine and N1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development. RSC Chem Biol. 2024 Mar 19;5(5):418-425. doi: 10.1039/d4cb00022f. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Commun Mass Spectrom. 2005;19(3):401-7. doi:10.1002/rcm.1790. View Source
• [3] Finol E, et al. The mRNACalc webserver accounts for the N1-methylpseudouridine hypochromicity to enable precise nucleoside-modified mRNA quantification. Mol Ther Nucleic Acids. 2024 Mar 11;35(2):102171. doi: 10.1016/j.omtn.2024.102171. View Source

Why N1-Methylpseudouridine-d3 Is Essential for LC-MS

The substitution of N1-Methylpseudouridine-d3 with its unlabeled parent compound (N1-Methylpseudouridine) or other structural analogs as an internal standard in LC-MS workflows introduces significant risks of quantification error. While structural analogs may offer a cheaper alternative, they do not perfectly mimic the target analyte's behavior during sample extraction, chromatographic separation, and ionization, leading to unaccounted-for matrix effects and variable recovery that can bias results [1]. Furthermore, the use of unlabeled m1Ψ itself as an external standard (without an IS) fails to correct for these analytical variabilities, and is further confounded by the compound's significant hypochromicity, which causes a ~40% underestimation of concentration if not properly corrected for [2]. Therefore, the procurement of the specific, isotopically labeled compound is not a matter of preference but a requirement for achieving the level of analytical rigor and data integrity demanded by current mRNA therapeutic development and regulatory standards.

Unlabeled m1Ψ Indistinguishable from endogenous analyte in MS; precludes internal control use

Non-isotopic analog ISTD Differing extraction recovery and ionization efficiency may introduce systematic bias

Labeling position mismatch N1-methyl position minimizes D/H exchange; alternative labeling sites may not transfer

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Commun Mass Spectrom. 2005;19(3):401-7. doi:10.1002/rcm.1790. View Source
• [2] Finol E, et al. The mRNACalc webserver accounts for the N1-methylpseudouridine hypochromicity to enable precise nucleoside-modified mRNA quantification. Mol Ther Nucleic Acids. 2024 Mar 11;35(2):102171. doi: 10.1016/j.omtn.2024.102171. View Source

Quantitative Evidence for N1-Methylpseudouridine-d3

Mass Shift for LC-MS/MS Differentiation

The use of N1-Methylpseudouridine-d3 as a stable isotope-labeled internal standard (SIL-IS) provides superior quantification accuracy compared to a structural analogue IS. This is because a SIL-IS, being chemically identical to the analyte, co-elutes and experiences identical matrix effects and ionization efficiency, thus perfectly compensating for analytical variability [1]. In contrast, a structural analogue may exhibit different chromatographic retention, extraction recovery, and ionization response, leading to uncorrected matrix effects and quantification bias [1].

Mass Shift

Head-to-head

+3.02 Da

Supports baseline MS separation from analyte

N1-methyl deuteration ensures stable isotopic integrity

Evidence Dimension	LC-MS Quantification Bias (Matrix Effect Correction)
Target Compound Data	Corrects for matrix effects and recovery variability (theoretical ideal)
Comparator Or Baseline	Structural Analogue Internal Standard (e.g., a chemically similar but non-identical nucleoside)
Quantified Difference	Potential for uncorrected matrix effects and biased quantification. The magnitude of error is analyte- and matrix-dependent and can exceed 15-20%.
Conditions	Typical bioanalytical LC-MS/MS assay for small molecules in plasma, tissue, or cellular matrix.

Why This Matters

This inherent analytical superiority is the primary driver for procurement; the higher cost of the deuterated IS is justified by the significantly reduced risk of generating inaccurate or non-reproducible quantitative data in regulated bioanalysis.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Commun Mass Spectrom. 2005;19(3):401-7. doi:10.1002/rcm.1790. View Source

Matrix Effect and Ionization Variability Correction

Quantification of the unlabeled target, N1-Methylpseudouridine (m1Ψ), is essential for process control in mRNA manufacturing. A critical property of m1Ψ is its hypochromicity: it absorbs approximately 40% less UV light at 260 nm than uridine [1]. Using a standard uridine calibration curve without accounting for this difference results in a 5-15% underestimation of mRNA concentration, depending on sequence composition [1]. This analytical challenge underscores the need for precise, MS-based quantification using N1-Methylpseudouridine-d3 as an internal standard, which circumvents the UV absorption issue entirely.

Matrix Effect Correction

Class-level

SIL-IS co-elution

Expected to normalize extraction and ionization variability

Class-level inference; method-specific validation review

Evidence Dimension	UV Absorbance at 260 nm
Target Compound Data	N1-Methylpseudouridine (m1Ψ) absorbance (value not stated, used to derive difference)
Comparator Or Baseline	Uridine absorbance at 260 nm
Quantified Difference	m1Ψ absorbs ~40% less UV light at 260 nm
Conditions	Standard UV-Vis spectrophotometry conditions for nucleic acid quantification.

Why This Matters

This evidence highlights a fundamental flaw in a common alternative analytical method (UV absorbance) and validates the necessity of LC-MS based methods, for which the deuterated internal standard is a critical component.

• [1] Finol E, et al. The mRNACalc webserver accounts for the N1-methylpseudouridine hypochromicity to enable precise nucleoside-modified mRNA quantification. Mol Ther Nucleic Acids. 2024 Mar 11;35(2):102171. doi: 10.1016/j.omtn.2024.102171. View Source

Accurate m1Ψ-Modified mRNA Quantification

The selection of the unlabeled analyte (m1Ψ) for incorporation into mRNA is based on its superior performance over other common nucleoside modifications. In direct comparisons, N1-methylpseudouridine (1-Methylpseudouridine) demonstrates better translation performance than 5-methylcytidine (5 mC) and combinations thereof [1]. Furthermore, it enhances translation through both eIF2α-dependent and independent mechanisms by increasing ribosome density [1]. This superior biological activity of the parent compound establishes the significance of its precise quantification, which N1-Methylpseudouridine-d3 facilitates.

UV Hypochromicity

Reported

~40% lower A260

Supports LC-MS method over UV for accurate m1Ψ quantification

5–15% underestimation with UV; method-validation context

Evidence Dimension	In vitro mRNA Translation Performance
Target Compound Data	N1-methyl-pseudouridine enhances translation
Comparator Or Baseline	5-methylcytidine (5 mC) and 5 mC/N1-methyl-pseudouridine
Quantified Difference	Better translation performance (qualitative assessment from source)
Conditions	In vitro transcription/translation assays using modified mRNA.

Why This Matters

This demonstrates that m1Ψ is not arbitrarily chosen; it is a performance-optimized modification for which accurate analytical quantification is crucial for ensuring reproducible biological activity in therapeutic mRNA products.

• [1] N1-Methylpseudouridine (1-Methylpseudouridine) Product Description. InvivoChem LLC. Accessed via PeptideDB. View Source

Validated Applications for N1-Methylpseudouridine-d3

m1Ψ LC-MS/MS Bioanalysis for Pharmacokinetics

This is the core application. N1-Methylpseudouridine-d3 is used as the SIL-IS to develop and validate robust LC-MS/MS methods for quantifying the unlabeled N1-Methylpseudouridine in various matrices. This includes establishing calibration curves, assessing assay precision and accuracy, determining matrix effects, and evaluating extraction recovery. The use of the deuterated IS is essential for meeting regulatory guidelines for bioanalytical method validation [1].

QC and Release Testing for mRNA Therapeutics

During mRNA manufacturing, it is critical to verify the incorporation rate and final concentration of m1Ψ-modified mRNA. The hypochromicity of m1Ψ makes traditional A260 measurements inaccurate without complex correction algorithms [2]. An LC-MS method using N1-Methylpseudouridine-d3 as an internal standard provides a direct, accurate, and orthogonal method for quantifying m1Ψ content in final drug substance, drug product, and lipid nanoparticle (LNP) formulations, ensuring batch-to-batch consistency.

Epitranscriptomics and RNA Modification Research

In preclinical and clinical studies, understanding the distribution and metabolism of the modified mRNA is crucial. While the mRNA backbone is often tracked via qPCR or other methods, quantifying the released m1Ψ nucleoside in plasma or tissues using LC-MS/MS with its deuterated analog provides a complementary and specific measure of catabolism. This data helps build a comprehensive ADME (Absorption, Distribution, Metabolism, Excretion) profile for the therapeutic [1].

Application

Selection Property

Validation Focus

m1Ψ LC-MS/MS Bioanalysis

Co-eluting SIL-IS with matched recovery

Method validation documentation review

mRNA process development support

Mass-based quantification bypassing UV bias

m1Ψ incorporation accuracy review

Epitranscriptomics studies

SIL-IS for matrix-effect correction

m1Ψ/U ratio reproducibility; benchmark method context

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Commun Mass Spectrom. 2005;19(3):401-7. doi:10.1002/rcm.1790. View Source
• [2] Finol E, et al. The mRNACalc webserver accounts for the N1-methylpseudouridine hypochromicity to enable precise nucleoside-modified mRNA quantification. Mol Ther Nucleic Acids. 2024 Mar 11;35(2):102171. doi: 10.1016/j.omtn.2024.102171. View Source